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Compound of Interest

Compound Name: Abt 263

Cat. No.: B1683852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the proper

handling and disposal of ABT-263 (Navitoclax). Adherence to these procedures is critical to

ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the first line of defense against

exposure. While some safety data sheets suggest that ABT-263 is not classified as hazardous

under the Globally Harmonized System (GHS), others indicate it may be harmful by inhalation,

ingestion, or skin absorption and can cause irritation to the eyes, skin, and respiratory system.

[1][2] Therefore, a cautious approach is warranted.

Minimum Recommended PPE:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant rubber

gloves
To prevent skin contact.[2]

Eye Protection Chemical safety goggles
To protect eyes from splashes.

[2]

Respiratory Protection
NIOSH/MSHA-approved

respirator

Recommended when handling

the powder form to avoid

inhalation.[2]

Body Protection Laboratory coat
To protect skin and clothing

from contamination.[3]

Note: One safety data sheet stated that breathing equipment is "not required"; however, due to

the potential for irritation and harm upon inhalation, and the recommendation from other

sources, using a respirator, especially when handling the powdered form, is a safer practice.[2]

Operational Plan: From Receipt to Disposal
Follow this step-by-step guidance for the safe handling of ABT-263 throughout its lifecycle in

the laboratory.

Step 1: Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store ABT-263 in a tightly closed container in a dry and well-ventilated place.[4]

Long-term storage: -20°C[2][4]

Short-term storage: 2-8°C[4] or 4°C[2]

Solutions: Stock solutions, typically prepared in DMSO, should also be stored at -20°C.[5]

Step 2: Handling and Preparation of Solutions
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Engineering Controls: All handling of ABT-263, especially the solid form, should be

conducted in a laboratory fume hood to minimize inhalation exposure.[2] A safety shower

and eye bath should be readily accessible.[2]

Avoid Contact: Take measures to avoid contact with eyes, skin, and clothing.[2][4] Do not

ingest or inhale.[4]

Reconstitution: ABT-263 is typically supplied as a lyophilized powder.[6] To prepare a stock

solution, reconstitute the powder in a suitable solvent such as DMSO.[6] For example, to

create a 5 mM stock, 5 mg of powder can be reconstituted in 1.0 mL of DMSO.[6] The

dissolution of ABT-263 may require gentle warming or sonication.[3]

Step 3: Use in Experiments

Trained Personnel: Handling should only be performed by personnel trained and familiar with

handling potent active pharmaceutical ingredients.[2]

Follow Protocols: Adhere strictly to your institution's approved experimental protocols.

Prevent Exposure: Use the recommended PPE at all times during experimental procedures.

Step 4: Disposal

Waste Management: Dispose of unused ABT-263 and any contaminated materials (e.g.,

pipette tips, tubes, gloves) through a certified waste management plant.[1]

Regulations: All disposal must be in accordance with local, state, and federal regulations. Do

not let the product enter drains.[4]

Emergency Procedures
In the event of an emergency, follow these procedures immediately.
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Emergency Situation Action

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration or

oxygen by trained personnel. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing. Wash the

affected skin with plenty of water. Get medical

attention if symptoms occur.[1]

Eye Contact

Hold eyelids apart and flush eyes with plenty of

running water for several minutes. Have eyes

examined by a medical professional.[1]

Ingestion

If the person is conscious, wash out their mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Accidental Spill

Cordon off the spill area. Wear a self-contained

breathing apparatus, protective clothing, and

heavy rubber gloves.[2] Prevent the product

from entering drains.[4] Pick up and arrange for

disposal without creating dust. Sweep up and

shovel the material into a suitable, closed

container for disposal.[4]

Safe Handling Workflow
The following diagram illustrates the key decision points and procedures for the safe handling

of ABT-263.
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Caption: Workflow for the safe handling of ABT-263.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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